Cas no 1264042-25-2 (1-(2,5-Dimethylphenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(2,5-Dimethylphenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid
• CAS No: 1264042-25-2
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• CID: 4692273
• Update Time: 2025-05-19

1-(2,5-Dimethylphenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dimethylphenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C15H18N2O4/c1-4-21-15(20)11-8-13(14(18)19)17(16-11)12-7-9(2)5-6-10(12)3/h5-7,13H,4,8H2,1-3H3,(H,18,19)
• InChI Key： YJLYZHWGSFHBOT-UHFFFAOYSA-N
• SMILES： OC(C1CC(C(=O)OCC)=NN1C1C=C(C)C=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 449
• Topological Polar Surface Area: 79.2

Additional information on 1-(2,5-Dimethylphenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid

1-(2,5-Dimethylphenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid (CAS No. 1264042-25-2): A Comprehensive Overview

1-(2,5-Dimethylphenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid (CAS No. 1264042-25-2) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, with its unique structural features, serves as a key intermediate in the synthesis of various biologically active molecules. Its molecular formula and intricate architecture make it a subject of interest for researchers exploring novel therapeutic agents.

The 1-(2,5-Dimethylphenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid structure combines a pyrazole ring with carboxyl and ethoxycarbonyl functional groups, which are crucial for its reactivity and potential applications. The presence of the 2,5-dimethylphenyl moiety enhances its lipophilicity, making it a valuable candidate for drug design. Researchers often focus on its CAS 1264042-25-2 properties to understand its behavior in synthetic pathways and biological systems.

One of the most searched questions related to this compound is: "What are the applications of 1-(2,5-Dimethylphenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid in drug discovery?" This reflects the growing interest in its potential as a building block for pharmaceuticals. Recent studies highlight its role in the development of anti-inflammatory and antimicrobial agents, aligning with the global demand for new therapeutic solutions.

In the context of green chemistry and sustainable synthesis, CAS 1264042-25-2 has been explored for its compatibility with eco-friendly reaction conditions. The compound's stability under mild conditions makes it a suitable candidate for catalyzed reactions and microwave-assisted synthesis, which are trending topics in modern organic chemistry. Researchers are also investigating its potential in biocatalysis, a field that emphasizes enzymatic transformations for greener processes.

The 1-(2,5-Dimethylphenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid market has seen steady growth, driven by its utility in academic and industrial research. Suppliers and manufacturers often list this compound under its CAS number 1264042-25-2 to ensure precise identification. Its availability in high purity grades makes it a preferred choice for laboratories focusing on high-throughput screening and structure-activity relationship (SAR) studies.

Another frequently asked question is: "How is 1-(2,5-Dimethylphenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid synthesized?" The synthesis typically involves the condensation of hydrazine derivatives with appropriate diketones, followed by functional group modifications. Recent advancements have optimized these procedures to improve yields and reduce waste, addressing the need for cost-effective and scalable production methods.

The compound's physicochemical properties, such as solubility, melting point, and stability, are critical for its handling and application. Data on CAS 1264042-25-2 indicate that it exhibits moderate solubility in polar organic solvents, which is advantageous for various synthetic protocols. These properties are often discussed in forums and research papers, highlighting their relevance to practical laboratory use.

In the realm of computational chemistry, 1-(2,5-Dimethylphenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid has been modeled to predict its interactions with biological targets. Molecular docking studies and quantitative structure-activity relationship (QSAR) analyses provide insights into its potential as a lead compound. These computational approaches are increasingly popular, as they reduce the need for extensive experimental screening.

The safety profile of CAS 1264042-25-2 is another area of interest. While it is not classified as a hazardous material, proper handling procedures are recommended to ensure laboratory safety. Material safety data sheets (MSDS) for this compound emphasize standard precautions, such as the use of personal protective equipment (PPE) and adequate ventilation.

Looking ahead, the demand for 1-(2,5-Dimethylphenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid is expected to rise, particularly in the pharmaceutical and agrochemical sectors. Its versatility as a synthetic intermediate positions it as a valuable asset in the development of next-generation drugs and crop protection agents. Researchers and industry professionals continue to explore its full potential, driven by the need for innovative and effective chemical solutions.